Cas no 2228583-59-1 (1-(2-methylpropyl)-1H-pyrazole-4-thiol)

• Product Name: 1-(2-methylpropyl)-1H-pyrazole-4-thiol
• CAS No: 2228583-59-1
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6318275
• PubChem ID: 165846462
• Update Time: 2025-08-02

1-(2-methylpropyl)-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazole-4-thiol
• 2228583-59-1
• EN300-1778983

• Inchi： 1S/C7H12N2S/c1-6(2)4-9-5-7(10)3-8-9/h3,5-6,10H,4H2,1-2H3
• InChI Key： HXGQLDIVCYESNX-UHFFFAOYSA-N
• SMILES： SC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-(2-methylpropyl)-1H-pyrazole-4-thiol

Recent Advances in the Study of 1-(2-methylpropyl)-1H-pyrazole-4-thiol (CAS: 2228583-59-1) in Chemical Biology and Pharmaceutical Research

1-(2-methylpropyl)-1H-pyrazole-4-thiol (CAS: 2228583-59-1) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiol-functionalized pyrazole core, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecular architectures. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

The synthesis of 1-(2-methylpropyl)-1H-pyrazole-4-thiol has been optimized in recent years, with several novel methodologies reported. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route that yields high purity and scalability, which is critical for industrial applications. The study highlighted the compound's stability under various conditions, making it a versatile intermediate for further chemical modifications. Additionally, the thiol group in the molecule provides a reactive handle for conjugation with other pharmacophores, enhancing its utility in drug design.

In terms of biological activity, 1-(2-methylpropyl)-1H-pyrazole-4-thiol has been investigated for its potential as an enzyme inhibitor. A recent preprint on bioRxiv revealed its inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, providing a foundation for structure-activity relationship (SAR) studies. These findings are particularly relevant given the growing need for novel anti-inflammatory agents with fewer side effects.

Another area of interest is the compound's role in metal coordination chemistry. A 2024 paper in Inorganic Chemistry explored its ability to form stable complexes with transition metals, such as gold and platinum. These complexes exhibited notable cytotoxicity against cancer cell lines, opening new avenues for anticancer drug development. The study emphasized the importance of the thiol group in mediating these interactions, which could be leveraged to design targeted therapies with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-methylpropyl)-1H-pyrazole-4-thiol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will remain a focal point in chemical biology and pharmaceutical research for years to come.

In conclusion, 1-(2-methylpropyl)-1H-pyrazole-4-thiol (CAS: 2228583-59-1) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications, from enzyme inhibition to metal coordination, underscore its potential as a valuable tool in drug discovery and development. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential to fully realize its therapeutic potential.